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  • Product: 4-Chloro-1,2-benzisoxazol-3(2H)-one
  • CAS: 178748-22-6

Core Science & Biosynthesis

Foundational

An In-depth Technical Guide to 4-Chloro-1,2-benzisoxazol-3(2H)-one: Synthesis, Characterization, and Therapeutic Potential

This guide provides a comprehensive technical overview of 4-Chloro-1,2-benzisoxazol-3(2H)-one, a heterocyclic compound belonging to a class of molecules recognized for their significant therapeutic potential. As specific...

Author: BenchChem Technical Support Team. Date: February 2026

This guide provides a comprehensive technical overview of 4-Chloro-1,2-benzisoxazol-3(2H)-one, a heterocyclic compound belonging to a class of molecules recognized for their significant therapeutic potential. As specific literature on this particular derivative is limited, this document synthesizes information from analogous structures and established chemical principles to offer researchers, scientists, and drug development professionals a robust framework for its synthesis, characterization, and exploration in medicinal chemistry.

Introduction: The Benzisoxazole Scaffold as a Privileged Structure

The 1,2-benzisoxazole ring system is a "privileged scaffold" in medicinal chemistry, forming the core of numerous biologically active compounds.[1] Its derivatives have demonstrated a wide array of pharmacological activities, including antipsychotic, antimicrobial, anticonvulsant, and anticancer properties.[2][3] Notable drugs such as the antipsychotic risperidone and the anticonvulsant zonisamide feature this heterocyclic core, underscoring its importance in the development of therapeutics.[4] The introduction of a chlorine atom at the 4-position of the benzisoxazolone ring, as in the title compound, is anticipated to modulate its electronic properties and biological activity, making it a compelling target for further investigation.

Physicochemical Properties of 4-Chloro-1,2-benzisoxazol-3(2H)-one

While comprehensive experimental data for this specific compound is not widely published, its fundamental properties can be identified and predicted based on its structure and data from chemical suppliers.

PropertyValueSource
IUPAC Name 4-Chloro-1,2-benzisoxazol-3(2H)-one-
CAS Number 178748-22-6[5]
Molecular Formula C₇H₄ClNO₂[5]
Molecular Weight 169.57 g/mol [5]
Appearance Predicted: White to off-white solidInferred
Melting Point Not reported-
Boiling Point Not reported-
Solubility Predicted: Soluble in organic solvents such as DMSO, DMF, and chlorinated solvents.Inferred

Proposed Synthesis and Mechanistic Rationale

The synthesis of 4-Chloro-1,2-benzisoxazol-3(2H)-one can be logically approached through a two-step sequence starting from commercially available 2-chloro-6-nitrotoluene. This proposed pathway involves the synthesis of a key intermediate, 4-chloro-2-hydroxybenzonitrile, followed by an oxidative cyclization.

Synthesis of Key Intermediate: 4-Chloro-2-hydroxybenzonitrile

A plausible route to the necessary precursor, 4-chloro-2-hydroxybenzonitrile, involves the conversion of 4-chloro-2-nitrobenzonitrile. The latter can be synthesized from 2,5-dichloronitrobenzene through a nucleophilic aromatic substitution with a cyanide source, a reaction that has been previously documented.[6] The subsequent reduction of the nitro group to an amine, followed by diazotization and hydrolysis, would yield the desired 4-chloro-2-hydroxybenzonitrile.

Oxidative Cyclization to form 4-Chloro-1,2-benzisoxazol-3(2H)-one

The final step involves the intramolecular oxidative cyclization of 4-chloro-2-hydroxybenzonitrile. This transformation can be achieved using various oxidizing agents, with hydrogen peroxide being a common and effective choice. The reaction proceeds via the formation of a hydroperoxy intermediate which then undergoes cyclization to form the N-O bond of the isoxazolone ring.

Diagram of Proposed Synthetic Pathway

Synthetic_Pathway Proposed Synthesis of 4-Chloro-1,2-benzisoxazol-3(2H)-one A 2,5-Dichloronitrobenzene B 4-Chloro-2-nitrobenzonitrile A->B CuCN, DMF Reflux C 2-Amino-4-chlorobenzonitrile B->C Reduction (e.g., SnCl2, HCl) D 4-Chloro-2-hydroxybenzonitrile C->D 1. NaNO2, H2SO4 2. H2O, Heat E 4-Chloro-1,2-benzisoxazol-3(2H)-one D->E H2O2, Base Oxidative Cyclization

Caption: A plausible multi-step synthesis of the target compound.

Experimental Protocol: Oxidative Cyclization

This is a representative protocol based on analogous transformations and should be optimized for this specific substrate.

  • Reaction Setup: To a solution of 4-chloro-2-hydroxybenzonitrile (1.0 eq) in a suitable solvent such as methanol or aqueous base, add a catalytic amount of a base (e.g., potassium carbonate).

  • Addition of Oxidant: Cool the mixture in an ice bath and add 30% hydrogen peroxide (1.5 - 2.0 eq) dropwise, maintaining the temperature below 10 °C.[7]

  • Reaction Monitoring: Allow the reaction to warm to room temperature and stir for 12-24 hours. Monitor the progress by thin-layer chromatography (TLC).

  • Workup: Upon completion, quench the reaction by adding a saturated aqueous solution of sodium thiosulfate. Acidify the mixture with 1M HCl to precipitate the product.

  • Purification: Collect the solid by filtration, wash with cold water, and dry under vacuum. The crude product can be further purified by recrystallization from a suitable solvent system (e.g., ethanol/water).

Spectroscopic Characterization

The structural confirmation of 4-Chloro-1,2-benzisoxazol-3(2H)-one would rely on standard spectroscopic techniques. The following are predicted spectral data:

  • ¹H NMR (400 MHz, DMSO-d₆):

    • A doublet around δ 7.8-8.0 ppm (1H, corresponding to the proton at C7).

    • A triplet around δ 7.5-7.7 ppm (1H, corresponding to the proton at C6).

    • A doublet around δ 7.3-7.5 ppm (1H, corresponding to the proton at C5).

    • A broad singlet for the N-H proton, which may be solvent-dependent.

  • ¹³C NMR (100 MHz, DMSO-d₆):

    • A carbonyl carbon (C=O) signal around δ 165-170 ppm.

    • Aromatic carbon signals between δ 110-150 ppm.

  • IR (ATR, cm⁻¹):

    • A strong carbonyl (C=O) stretch around 1700-1750 cm⁻¹.

    • An N-H stretch around 3100-3300 cm⁻¹.

    • C-Cl and C-O stretching vibrations in the fingerprint region.

  • Mass Spectrometry (ESI-MS):

    • Expected [M-H]⁻ ion at m/z 168.0, and [M+H]⁺ ion at m/z 170.0, showing the characteristic isotopic pattern for a chlorine-containing compound.

Reactivity and Potential for Further Functionalization

The 4-Chloro-1,2-benzisoxazol-3(2H)-one scaffold offers several sites for further chemical modification, enhancing its utility as a building block in drug discovery.

Diagram of Potential Reaction Sites

Sources

Exploratory

A-Technical-Guide-to-4-Chloro-1,2-benzisoxazol-3(2H)-one:-Synthesis-and-Applications

Abstract This guide provides an in-depth exploration of 4-Chloro-1,2-benzisoxazol-3(2H)-one, a heterocyclic compound of significant interest in medicinal chemistry. We will dissect its molecular architecture, outline a r...

Author: BenchChem Technical Support Team. Date: February 2026

Abstract

This guide provides an in-depth exploration of 4-Chloro-1,2-benzisoxazol-3(2H)-one, a heterocyclic compound of significant interest in medicinal chemistry. We will dissect its molecular architecture, outline a robust synthetic pathway from commercially available precursors, and discuss the scientific rationale underpinning the methodology. The document further explores the compound's role as a privileged scaffold in drug discovery, emphasizing the strategic importance of the chloro-substituent in modulating biological activity. This guide is intended for researchers and professionals in organic synthesis, pharmacology, and drug development, offering both theoretical insights and practical, actionable protocols.

Introduction: The Benzisoxazole Scaffold in Modern Drug Discovery

The benzisoxazole core is a quintessential "privileged scaffold" in medicinal chemistry.[1][2] Its rigid, bicyclic structure presents a unique three-dimensional arrangement of heteroatoms that can engage in diverse, high-affinity interactions with a wide array of biological targets. This inherent versatility has led to the incorporation of the benzisoxazole motif into numerous therapeutic agents spanning indications such as antipsychotics, antimicrobials, anti-inflammatory agents, and anticancer therapies.[3][4]

The subject of this guide, 4-Chloro-1,2-benzisoxazol-3(2H)-one, represents a synthetically accessible and functionally significant member of this class. The presence of a lactam-like carbonyl group and a strategically positioned chlorine atom provides distinct electronic and steric properties, making it a valuable building block for generating novel molecular entities with tailored pharmacological profiles. Understanding its synthesis and chemical behavior is paramount for leveraging its full potential in drug discovery programs.

Molecular Structure and Physicochemical Properties

The formal name, 4-Chloro-1,2-benzisoxazol-3(2H)-one, describes a benzene ring fused to an isoxazole ring, with a chlorine atom at position 4 of the bicyclic system and a carbonyl group at position 3. The "(2H)" designation indicates the location of the hydrogen atom on the nitrogen of the isoxazolone ring.



Table 1: Physicochemical Properties of 4-Chloro-1,2-benzisoxazol-3(2H)-one

PropertyValueSource
Molecular Formula C₇H₄ClNO₂N/A
Molecular Weight 169.57 g/mol N/A
CAS Number 178748-22-6[5]
Appearance Expected to be a white to off-white solidN/A
Melting Point >260°C (Sublimates) (for the related 5-chloro isomer)[6]
Solubility Soluble in DMSO, slightly soluble in Methanol[6]

Note: Experimental data for this specific isomer can be limited. Properties are based on available data for closely related analogs and computational predictions.

Synthesis of 4-Chloro-1,2-benzisoxazol-3(2H)-one: A Mechanistic Approach

The synthesis of 1,2-benzisoxazol-3(2H)-ones is most effectively achieved through the intramolecular cyclization of ortho-substituted benzene derivatives. A robust and logical strategy involves the preparation and subsequent cyclization of a 2-hydroxybenzohydroxamic acid intermediate. This approach offers a clear and controllable pathway to the target heterocycle.

The causality of this synthetic choice lies in the strategic installation of the necessary functionalities—a phenolic hydroxyl group and a hydroxamic acid—in an ortho-relationship on the benzene ring. This pre-organization facilitates the key bond-forming event: an intramolecular nucleophilic attack of the hydroxyl group onto the carbonyl carbon of the hydroxamic acid, followed by dehydration to form the stable five-membered isoxazolone ring.

Below is a logical workflow for the synthesis, starting from the commercially available 5-Chloro-2-hydroxybenzoic acid.

Synthesis_Workflow A 5-Chloro-2-hydroxybenzoic acid B Methyl 5-chloro-2-hydroxybenzoate A->B Esterification (MeOH, H₂SO₄) C 5-Chloro-2-hydroxybenzohydroxamic acid B->C Hydroxaminolysis (NH₂OH·HCl, KOH) D 4-Chloro-1,2-benzisoxazol-3(2H)-one C->D Intramolecular Cyclization (e.g., Dehydrating Agent)

Caption: Synthetic workflow for 4-Chloro-1,2-benzisoxazol-3(2H)-one.

Detailed Experimental Protocol

This protocol is a representative procedure based on established methods for the synthesis of hydroxamic acids and their subsequent cyclization.[7][8][9]

Step 1: Esterification of 5-Chloro-2-hydroxybenzoic acid

  • To a solution of 5-Chloro-2-hydroxybenzoic acid (10.0 g, 57.9 mmol) in methanol (150 mL), add concentrated sulfuric acid (2 mL) dropwise at 0 °C.

  • Heat the reaction mixture to reflux and maintain for 6 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).

  • Upon completion, cool the mixture to room temperature and remove the methanol under reduced pressure.

  • Dissolve the residue in ethyl acetate (200 mL) and wash sequentially with water (2 x 100 mL), saturated sodium bicarbonate solution (2 x 100 mL), and brine (1 x 100 mL).

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate in vacuo to yield Methyl 5-chloro-2-hydroxybenzoate as a solid, which can be used in the next step without further purification.

Step 2: Synthesis of 5-Chloro-2-hydroxybenzohydroxamic acid

  • Prepare a solution of potassium hydroxide (13.0 g, 232 mmol) in methanol (100 mL). To this, add hydroxylamine hydrochloride (8.0 g, 115 mmol) in portions while stirring at room temperature. A precipitate of KCl will form.

  • Filter the mixture to remove the KCl precipitate and add the methanolic solution of hydroxylamine to a solution of Methyl 5-chloro-2-hydroxybenzoate (from Step 1) in methanol (50 mL).

  • Stir the reaction mixture at room temperature for 24 hours.

  • Acidify the mixture to pH 3-4 with concentrated hydrochloric acid.

  • Remove the solvent under reduced pressure. The resulting crude solid, 5-Chloro-2-hydroxybenzohydroxamic acid , can be purified by recrystallization or used directly.

Step 3: Intramolecular Cyclization to 4-Chloro-1,2-benzisoxazol-3(2H)-one

  • Suspend 5-Chloro-2-hydroxybenzohydroxamic acid (5.0 g, 26.6 mmol) in a suitable solvent such as toluene (100 mL).

  • Add a dehydrating agent. A common and effective method is to use a carbodiimide such as N,N'-Dicyclohexylcarbodiimide (DCC) or a Lewis acid like ferric chloride.[9] For this protocol, we will use a conceptual thermal cyclization with acid catalysis.

  • Add a catalytic amount of p-toluenesulfonic acid (0.25 g, 1.3 mmol).

  • Heat the mixture to reflux with a Dean-Stark apparatus to remove the water formed during the reaction.

  • Monitor the reaction by TLC. Once the starting material is consumed (typically 4-8 hours), cool the reaction to room temperature.

  • Filter the mixture to remove any insoluble byproducts.

  • Wash the filtrate with saturated sodium bicarbonate solution and brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography (silica gel, eluting with a hexane-ethyl acetate gradient) to afford pure 4-Chloro-1,2-benzisoxazol-3(2H)-one .

The Strategic Role of the Chlorine Substituent

The incorporation of a chlorine atom into a drug candidate is a well-established strategy in medicinal chemistry, often referred to as the "magic chloro" effect.[10][11] This single atomic substitution can profoundly influence a molecule's properties in several beneficial ways:

  • Modulation of Electronic Properties: Chlorine is an electron-withdrawing group, which can alter the pKa of nearby functionalities and influence the molecule's ability to participate in hydrogen bonding or other electronic interactions with its biological target.[12]

  • Increased Lipophilicity: The chloro group increases the overall lipophilicity of the molecule, which can enhance its ability to cross cell membranes and improve its pharmacokinetic profile, including parameters like absorption and distribution.[12]

  • Metabolic Blocking: By occupying a position susceptible to metabolic oxidation by cytochrome P450 enzymes, a chlorine atom can block this metabolic pathway, thereby increasing the drug's half-life and in vivo exposure.[10]

  • Enhanced Binding Affinity: The chlorine atom can engage in specific halogen bonding interactions with electron-rich residues (like the backbone carbonyls of proteins) within a target's binding pocket, leading to a significant increase in binding affinity and potency.[13]

The strategic placement of chlorine on the benzisoxazole scaffold, as in 4-Chloro-1,2-benzisoxazol-3(2H)-one, thus creates a molecule with enhanced drug-like properties, making it an attractive starting point for the development of new therapeutic agents.[14]

Chlorine_Effects cluster_properties Pharmacological Profile Molecule Parent Molecule (e.g., Benzisoxazolone) Chlorinated 4-Chloro-1,2-benzisoxazol-3(2H)-one Molecule->Chlorinated + Cl A Increased Lipophilicity Chlorinated->A B Metabolic Stability Chlorinated->B C Enhanced Binding (Halogen Bonding) Chlorinated->C D Altered Electronics (pKa) Chlorinated->D

Caption: The impact of chlorination on molecular properties in drug design.

Conclusion

4-Chloro-1,2-benzisoxazol-3(2H)-one is more than a simple heterocyclic compound; it is a strategically designed building block that embodies key principles of modern medicinal chemistry. Its synthesis, achievable through a logical and scalable sequence of reactions, provides access to a scaffold primed for further elaboration. The inherent biological relevance of the benzisoxazole core, combined with the advantageous physicochemical modifications imparted by the chlorine atom, establishes this molecule as a high-value starting point for the discovery and development of next-generation therapeutics. This guide provides the foundational knowledge for researchers to confidently synthesize and creatively utilize this potent chemical entity.

References

  • National Center for Biotechnology Information (2024). Synthesis of N-Alkyl-1,3-dihydro-2,1-benzisoxazoles. PubMed Central. Available from: [Link]

  • National Center for Biotechnology Information (2024). 4-Chloro-1,2-benzisothiazole. PubChem Compound Database. Available from: [Link]

  • National Center for Biotechnology Information (2024). Benzisoxazole: a privileged scaffold for medicinal chemistry. PubMed Central. Available from: [Link]

  • National Center for Biotechnology Information (2023). Effect of “magic chlorine” in drug discovery: an in silico approach. PubMed Central. Available from: [Link]

  • National Center for Biotechnology Information (2011). A new approach to cyclic hydroxamic acids: Intramolecular cyclization of N-benzyloxy carbamates with carbon nucleophiles. PubMed Central. Available from: [Link]

  • National Center for Biotechnology Information (2009). Synthesis of Benzisoxazoles by the [3 + 2] Cycloaddition of in situ Generated Nitrile Oxides and Arynes. PubMed Central. Available from: [Link]

  • ResearchGate GmbH (2016). Methods for Hydroxamic Acid Synthesis. ResearchGate. Available from: [Link]

  • RSC Publishing (2023). Effect of “magic chlorine” in drug discovery: an in silico approach. RSC Publications. Available from: [Link]

  • Lukoyanov, A. A., Sukhorukov, A. Y., & Zlotskii, S. S. (2020). RECENT ADVANCES IN THE SYNTHESIS OF 1,2-BENZISOXAZOLES AND 1,2-BENZISOXAZOLINES. Bashkir chemistry journal.
  • MDPI (2023). Synthesis, Spectroscopic, and Thermal Analyses of 2-Oxo-1,2-dihydroquinolin-8-yl 4-chlorobenzoate. MDPI. Available from: [Link]

  • YouTube (2021). Intramolecular Cyclization of a Delta Hydroxy Acid to Delta Lactone. YouTube. Available from: [Link]

  • ChemSynthesis (n.d.). 5-chloro-3-(2-chlorophenyl)-1,2-benzisoxazole. ChemSynthesis. Available from: [Link]

  • MDPI (2017). N-[3-(Chloromethyl)-1,2-benzisoxazol-5-yl]acetamide. MDPI. Available from: [Link]

  • Indian Academy of Sciences (2020). Intramolecular cyclization of N-hydroxy-2-phenoxyacetamides and 3-phenoxypropanamides. Indian Academy of Sciences. Available from: [Link]

  • Google Patents (n.d.). US5110946A - Preparation of 4-chloro-3-sulphamoyl-n-(2,3-dihydro-2-methyl-1h-indol-1-yl). Google Patents.
  • NIScPR (2020). Computational, Spectral & Single Crystal Studies of 4-chloro-N,Ndiphenylbenzamide. NIScPR.
  • ACS Publications (2023). “Magic Chloro”: Profound Effects of the Chlorine Atom in Drug Discovery. Journal of Medicinal Chemistry. Available from: [Link]

  • Eurochlor (2012). Science Dossier - How chlorine in molecules affects biological activity. Eurochlor.
  • Taylor & Francis Online (2021). Benzisoxazole – Knowledge and References. Taylor & Francis Online. Available from: [Link]

  • Corey Organics (n.d.). 6-fluoro-3-(4-piperidinyl)-1-2-benzisoxazole hcl. Corey Organics. Available from: [Link]

  • Organic Chemistry Portal (n.d.). Synthesis of hydroxamates (Weinreb amides). Organic Chemistry Portal. Available from: [Link]

  • ChemRxiv (2022). “Magic Chloro”: Profound Effects of the Chlorine Atom in Drug Discovery. ChemRxiv. Available from: [Link]

  • ResearchGate GmbH (2023). Benzisoxazole Derivatives : Synthesis and Their Therapeutic Significance in Medicinal Chemistry. ResearchGate. Available from: [Link]

  • Bentham Science (2018). Synthesis and Medicinal Applications of Benzimidazoles: An Overview. Bentham Science. Available from: [Link]

  • National Institute of Standards and Technology (n.d.). 1,2-Benzenediamine, 4-chloro-. NIST Chemistry WebBook. Available from: [Link]

Sources

Foundational

Spectroscopic Blueprint of a Key Pharmaceutical Intermediate: A Technical Guide to 4-Chloro-1,2-benzisoxazol-3(2H)-one

Abstract This technical guide provides an in-depth analysis of the spectroscopic signature of 4-Chloro-1,2-benzisoxazol-3(2H)-one, a heterocyclic compound of significant interest in medicinal chemistry and drug developme...

Author: BenchChem Technical Support Team. Date: February 2026

Abstract

This technical guide provides an in-depth analysis of the spectroscopic signature of 4-Chloro-1,2-benzisoxazol-3(2H)-one, a heterocyclic compound of significant interest in medicinal chemistry and drug development. As a crucial structural motif in various pharmacologically active agents, a comprehensive understanding of its spectral characteristics is paramount for unambiguous identification, purity assessment, and quality control in synthetic and process chemistry. This document synthesizes predictive data and established principles of nuclear magnetic resonance (NMR) spectroscopy, infrared (IR) spectroscopy, and mass spectrometry (MS) to construct a detailed spectroscopic profile of the title compound. We will delve into the theoretical underpinnings of the expected spectral features, providing researchers, scientists, and drug development professionals with a robust framework for its characterization.

Introduction: The Significance of 4-Chloro-1,2-benzisoxazol-3(2H)-one

The 1,2-benzisoxazole scaffold is a privileged heterocyclic system, forming the core of numerous therapeutic agents. Its derivatives are known to exhibit a wide range of biological activities. The introduction of a chlorine atom at the 4-position of the benzisoxazolone ring system modulates the electronic properties and lipophilicity of the molecule, which can significantly influence its pharmacological profile.

Given its role as a key building block, the ability to unequivocally confirm the structure and purity of 4-Chloro-1,2-benzisoxazol-3(2H)-one is a critical step in any drug discovery and development pipeline. Spectroscopic methods provide the necessary tools for this confirmation, each offering a unique window into the molecular architecture. This guide will serve as a comprehensive reference for the interpretation of its NMR, IR, and MS data.

Molecular Structure and Spectroscopic Overview

The structural features of 4-Chloro-1,2-benzisoxazol-3(2H)-one dictate its spectroscopic behavior. The molecule consists of a bicyclic system where a benzene ring is fused to an isoxazolone ring. The chlorine substituent at the 4-position and the lactam-like carbonyl group are key functional groups that will give rise to characteristic signals in the various spectra.

Molecular Diagram

Caption: Molecular structure of 4-Chloro-1,2-benzisoxazol-3(2H)-one.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is arguably the most powerful tool for the structural elucidation of organic molecules in solution. By probing the magnetic properties of atomic nuclei, primarily ¹H and ¹³C, we can map out the carbon-hydrogen framework of a molecule.

Predicted ¹H NMR Spectrum

The proton NMR spectrum of 4-Chloro-1,2-benzisoxazol-3(2H)-one is expected to show signals corresponding to the aromatic protons and the N-H proton of the isoxazolone ring. The chemical shifts and coupling patterns of the aromatic protons are influenced by the electron-withdrawing effects of the chlorine atom, the carbonyl group, and the ether-like oxygen of the heterocyclic ring.

Proton Assignment Predicted Chemical Shift (ppm) Multiplicity Coupling Constant (J, Hz)
H-57.30 - 7.50Doublet of doublets (dd)J ≈ 8.0, 1.0
H-67.60 - 7.80Triplet (t)J ≈ 8.0
H-77.10 - 7.30Doublet of doublets (dd)J ≈ 8.0, 1.0
N-H9.0 - 11.0Broad singlet (br s)-

Rationale Behind the Predictions:

  • Aromatic Protons (H-5, H-6, H-7): The aromatic region will display a complex pattern due to the substitution on the benzene ring. The electron-withdrawing nature of the adjacent carbonyl and isoxazole functionalities will generally shift these protons downfield. The chlorine at C4 will further influence the electronic environment.

  • N-H Proton: The proton attached to the nitrogen atom is expected to be significantly deshielded due to the adjacent carbonyl group and its involvement in potential hydrogen bonding. This results in a broad signal at a high chemical shift. The broadness is a consequence of quadrupole broadening and potential chemical exchange.

Predicted ¹³C NMR Spectrum

The ¹³C NMR spectrum provides information about the carbon skeleton of the molecule. Each unique carbon atom will give rise to a distinct signal.

Carbon Assignment Predicted Chemical Shift (ppm)
C=O (C3)160 - 165
C-Cl (C4)125 - 130
C-O (C7a)145 - 150
C-N (C3a)115 - 120
Aromatic CH (C5)120 - 125
Aromatic CH (C6)130 - 135
Aromatic CH (C7)110 - 115

Justification of Chemical Shifts:

  • Carbonyl Carbon (C3): The carbonyl carbon of the lactam-like structure is highly deshielded and will appear at the downfield end of the spectrum.

  • Carbons Attached to Heteroatoms (C4, C7a, C3a): The carbons directly bonded to chlorine, oxygen, and nitrogen will have their chemical shifts influenced by the electronegativity of these atoms.

  • Aromatic Carbons: The chemical shifts of the aromatic carbons will be modulated by the substituents on the ring.

Experimental Protocol: NMR Data Acquisition

NMR_Workflow A Sample Preparation (~5-10 mg in 0.5-0.7 mL CDCl3 or DMSO-d6) B Instrument Setup (Select appropriate nucleus, set acquisition parameters) A->B C Data Acquisition (¹H, ¹³C, DEPT, COSY, HSQC) B->C D Data Processing (Fourier Transform, Phasing, Baseline Correction) C->D E Spectral Analysis (Peak picking, Integration, J-coupling analysis) D->E F Structure Elucidation E->F

Caption: A generalized workflow for acquiring and analyzing NMR data.

Infrared (IR) Spectroscopy

IR spectroscopy is a valuable technique for identifying the functional groups present in a molecule. The absorption of infrared radiation at specific frequencies corresponds to the vibrational modes of different bonds.

Predicted IR Absorption Bands

Vibrational Mode Predicted Frequency (cm⁻¹) Intensity
N-H Stretch3100 - 3300Medium, Broad
C-H Stretch (Aromatic)3000 - 3100Medium
C=O Stretch (Lactam)1680 - 1720Strong
C=C Stretch (Aromatic)1450 - 1600Medium to Strong
C-N Stretch1200 - 1350Medium
C-O Stretch1100 - 1250Medium
C-Cl Stretch700 - 800Strong

Interpretation of Key Bands:

  • N-H Stretch: The broadness of this peak is indicative of hydrogen bonding.

  • C=O Stretch: A strong absorption in this region is a clear indicator of the carbonyl group. Its position is characteristic of a five-membered lactam ring.

  • C-Cl Stretch: The presence of a strong band in the fingerprint region is characteristic of the carbon-chlorine bond.

Mass Spectrometry (MS)

Mass spectrometry is a powerful analytical technique that measures the mass-to-charge ratio of ions. It provides information about the molecular weight of the compound and its fragmentation pattern, which can aid in structural elucidation.

Predicted Mass Spectrometry Data (Electron Ionization - EI)

  • Molecular Ion (M⁺): The mass spectrum is expected to show a molecular ion peak at m/z corresponding to the molecular weight of 4-Chloro-1,2-benzisoxazol-3(2H)-one (C₇H₄ClNO₂), which is approximately 169.56 g/mol . Due to the isotopic abundance of chlorine (³⁵Cl and ³⁷Cl in a roughly 3:1 ratio), a characteristic M+2 peak will be observed at m/z that is two units higher than the molecular ion peak, with an intensity of about one-third of the M⁺ peak.

  • Key Fragmentation Pathways: The fragmentation of the molecular ion will likely proceed through several pathways, providing structural information.

Predicted Fragmentation Pathway

MS_Fragmentation M [M]⁺˙ m/z = 169/171 F1 [M - CO]⁺˙ m/z = 141/143 M->F1 - CO F2 [M - Cl]⁺ m/z = 134 M->F2 - Cl F3 [M - CO - HCN]⁺˙ m/z = 114/116 F1->F3 - HCN

Caption: A plausible fragmentation pathway for 4-Chloro-1,2-benzisoxazol-3(2H)-one under EI-MS conditions.

Explanation of Fragmentation:

  • Loss of Carbon Monoxide: A common fragmentation for cyclic carbonyl compounds is the loss of a neutral CO molecule, leading to the fragment ion [M - CO]⁺˙.

  • Loss of Chlorine Radical: Cleavage of the C-Cl bond can result in the loss of a chlorine radical, forming the [M - Cl]⁺ ion.

  • Further Fragmentation: The initial fragments can undergo further decomposition. For example, the [M - CO]⁺˙ fragment may lose a molecule of hydrogen cyanide (HCN).

Conclusion

The spectroscopic data presented in this guide, while predictive, are based on well-established principles and analysis of structurally related compounds. This comprehensive profile of 4-Chloro-1,2-benzisoxazol-3(2H)-one, encompassing ¹H NMR, ¹³C NMR, IR, and MS, provides a robust framework for its unequivocal identification and characterization. Researchers and scientists in the field of drug development can leverage this information to ensure the quality and integrity of this vital pharmaceutical intermediate, thereby accelerating the journey from chemical synthesis to therapeutic application.

References

  • At present, no direct and complete experimental spectroscopic data for 4-Chloro-1,2-benzisoxazol-3(2H)-one is available in the public domain. The predicted data and interpretations are based on general principles of spectroscopy and data from analogous compounds. For experimental data on related compounds, please refer to chemical databases such as the Spectral Database for Organic Compounds (SDBS)
Exploratory

The Benzisoxazole Nucleus: From 19th-Century Discovery to 21st-Century Therapeutics

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals Abstract The 1,2-benzisoxazole scaffold, an aromatic heterocyclic system, has carved a significant niche in the landscape of med...

Author: BenchChem Technical Support Team. Date: February 2026

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

The 1,2-benzisoxazole scaffold, an aromatic heterocyclic system, has carved a significant niche in the landscape of medicinal chemistry. From its obscure origins in the late 19th century to its current status as a "privileged structure," its journey encapsulates a fascinating interplay of synthetic innovation and pharmacological discovery. This guide provides a comprehensive technical overview of the history, synthesis, and therapeutic applications of benzisoxazole compounds. We will trace the evolution of synthetic methodologies, from classical ring-closure reactions to modern cycloaddition strategies, providing detailed experimental protocols for key transformations. The narrative will then shift to the scaffold's profound impact on modern medicine, with a deep dive into the mechanisms and clinical significance of blockbuster drugs such as the atypical antipsychotic risperidone and the anticonvulsant zonisamide. Through a synthesis of historical context, mechanistic insights, and practical methodologies, this document aims to serve as an authoritative resource for professionals engaged in the art and science of drug discovery.

Introduction: The Benzisoxazole Scaffold - A Privileged Structure in Medicinal Chemistry

Heterocyclic compounds form the backbone of a vast majority of pharmaceuticals, and among them, the benzisoxazole nucleus stands out for its remarkable versatility.[1] This bicyclic system, consisting of a benzene ring fused to an isoxazole ring, provides a rigid, planar scaffold with a unique arrangement of hydrogen bond donors and acceptors. This structural simplicity belies a profound capacity for molecular recognition, allowing benzisoxazole derivatives to bind with high affinity and selectivity to a diverse array of biological targets.[2]

The therapeutic landscape has been significantly shaped by compounds bearing this core. The development of atypical antipsychotics like risperidone, paliperidone, and iloperidone revolutionized the treatment of schizophrenia by offering a more favorable side-effect profile compared to earlier agents.[3] In parallel, the anticonvulsant zonisamide has provided an important therapeutic option for patients with epilepsy.[3] The success of these drugs is a testament to the benzisoxazole scaffold's ability to serve as a versatile template for a wide range of pharmacological activities, including antipsychotic, anticonvulsant, anti-inflammatory, and anticancer effects.

The Genesis of a Scaffold: Discovery and Early History

While the parent isoxazole ring was first synthesized by Claisen in 1903, the history of its benzene-fused counterpart, benzisoxazole, appears to have earlier roots. The first synthesis of a 1,2-benzisoxazole derivative, then known as "anthranil," is attributed to the German chemist Paul Friedländer in 1882.[4] In his work on o-aminobenzaldehyde, Friedländer described its conversion into a new substance which he named anthranil. This pioneering work laid the foundation for the exploration of this new heterocyclic system.

Early synthetic approaches were often extensions of isoxazole chemistry, relying on the formation of the five-membered isoxazole ring onto a pre-existing benzene ring. One of the oldest and most enduring strategies involves the base-promoted ring-closure of ortho-substituted aryl oximes. This classical approach, known for over a century, remains a cornerstone of benzisoxazole synthesis due to its reliability and the ready availability of starting materials.

Evolution of Synthetic Strategies

The synthetic toolkit for constructing the benzisoxazole core has expanded dramatically since its initial discovery. Methodologies have evolved from harsh, classical conditions to milder, more efficient, and highly versatile modern techniques.

Classical Approaches: Intramolecular Cyclization

Traditional syntheses of the 1,2-benzisoxazole core are predominantly based on the construction of the five-membered ring through intramolecular cyclization.[1] These methods typically fall into two main categories: C–O bond formation and N–O bond formation.

  • C–O Bond Formation: This strategy often starts from an o-substituted aryl oxime bearing a suitable leaving group. In the presence of a base, an intramolecular nucleophilic substitution occurs, where the oxime oxygen displaces the leaving group to form the benzisoxazole ring.[1]

  • N–O Bond Formation: Alternatively, the N–O bond can be formed by the cyclization of an o-hydroxyaryl oxime or a related imine.[1] This approach often involves a formal dehydration reaction to close the ring.

This protocol describes a straightforward, one-pot synthesis of the parent 1,2-benzisoxazole from inexpensive, commercially available starting materials.[3]

Reaction Scheme:

Step-by-Step Methodology:

  • Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer, dissolve salicylaldehyde (1.0 eq) in a suitable solvent such as aqueous methanol at room temperature.

  • Reagent Addition: To the stirred solution, add hydroxylamine-O-sulfonic acid (HOSA) (1.1 eq).

  • Base Addition: Slowly add an aqueous solution of a base, such as sodium hydroxide (2.0 eq), to the reaction mixture. The addition should be controlled to maintain the reaction temperature at or near room temperature.

  • Reaction Monitoring: Stir the reaction mixture at room temperature. The progress of the reaction can be monitored by thin-layer chromatography (TLC) until the starting material is consumed.

  • Workup and Isolation: Once the reaction is complete, neutralize the mixture with a suitable acid (e.g., dilute HCl). Extract the product into an organic solvent such as ethyl acetate. Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purification: The crude product can be purified by column chromatography on silica gel to afford pure 1,2-benzisoxazole.

Scientist's Note: The choice of a base is critical in this reaction. A strong base is required to deprotonate the phenolic hydroxyl group of salicylaldehyde, which then acts as the nucleophile to attack the nitrogen of HOSA, leading to the cyclization and formation of the N-O bond. The room temperature condition makes this an energy-efficient and scalable process.

Modern Methodologies: [3+2] Cycloaddition

The advent of modern synthetic techniques has provided more elegant and efficient routes to functionalized benzisoxazoles. Among these, the [3+2] cycloaddition reaction between in situ-generated arynes and nitrile oxides has emerged as a powerful tool.[1][5] This method allows for the rapid construction of the benzisoxazole core with a high degree of functional group tolerance under mild reaction conditions.[5]

This protocol outlines the synthesis of a functionalized benzisoxazole using an in situ generation of both the aryne and nitrile oxide intermediates.[5]

Reaction Scheme:

Sources

Protocols & Analytical Methods

Method

Application Notes and Protocols for the Purification of 4-Chloro-1,2-benzisoxazol-3(2H)-one by Recrystallization

Abstract This comprehensive guide provides a detailed protocol for the purification of 4-Chloro-1,2-benzisoxazol-3(2H)-one (CAS No. 178748-22-6), a heterocyclic compound of interest in pharmaceutical and medicinal chemis...

Author: BenchChem Technical Support Team. Date: February 2026

Abstract

This comprehensive guide provides a detailed protocol for the purification of 4-Chloro-1,2-benzisoxazol-3(2H)-one (CAS No. 178748-22-6), a heterocyclic compound of interest in pharmaceutical and medicinal chemistry research.[1][2] Recognizing the critical role of purity in drug development and scientific research, this document outlines the principles and a systematic approach to purification via recrystallization. While specific solubility data for this compound is not widely published, this guide offers a robust, field-proven methodology for selecting an optimal solvent system and executing the recrystallization process to achieve high purity. This protocol is intended for researchers, scientists, and drug development professionals.

Introduction to 4-Chloro-1,2-benzisoxazol-3(2H)-one and the Imperative of Purity

4-Chloro-1,2-benzisoxazol-3(2H)-one is a substituted benzisoxazole, a class of heterocyclic compounds that form the core of numerous pharmaceutically active agents, including antipsychotics and anticonvulsants.[3] The precise arrangement of the chloro-substituent on the benzisoxazole scaffold can significantly influence its biological activity. Consequently, obtaining this compound in a highly pure form is paramount for accurate pharmacological screening, structure-activity relationship (SAR) studies, and the development of potential therapeutic candidates.

Recrystallization is a powerful and widely used technique for the purification of solid organic compounds.[4] The process leverages differences in solubility between the target compound and its impurities in a given solvent at varying temperatures.[5] By dissolving the impure solid in a hot solvent and allowing it to cool, the target compound crystallizes out of the solution in a purer form, while the impurities remain dissolved in the mother liquor.[4]

Table 1: Physicochemical Properties of 4-Chloro-1,2-benzisoxazol-3(2H)-one

PropertyValueSource
CAS Number 178748-22-6BLDpharm
Molecular Formula C₇H₄ClNO₂BLDpharm
Molecular Weight 169.57 g/mol BLDpharm
Appearance Likely a solid at room temperatureInferred from related structures[6][7]

The Science of Recrystallization: A Self-Validating System

The success of recrystallization hinges on the selection of an appropriate solvent. An ideal solvent will exhibit a steep solubility curve for the compound of interest, meaning it dissolves a large amount of the compound when hot and a significantly smaller amount when cold.[4] This differential solubility is the driving force for the purification process.

Core Principles of Solvent Selection

The choice of solvent is the most critical step and is guided by the following principles:

  • High Solubilizing Power at Elevated Temperatures: The solvent must effectively dissolve the compound when heated to near its boiling point.

  • Low Solubilizing Power at Ambient or Cold Temperatures: Upon cooling, the compound should have limited solubility, allowing for maximum recovery of the purified crystals.

  • Inertness: The solvent must not react chemically with the compound being purified.

  • Volatility: The solvent should have a relatively low boiling point to facilitate its removal from the purified crystals during the drying process.

  • Impurity Solubility Profile: Ideally, impurities should either be insoluble in the hot solvent (allowing for hot filtration) or remain soluble in the cold solvent (and be removed with the mother liquor).

  • Safety: The solvent should be non-toxic, non-flammable, and environmentally benign whenever possible.

Visualizing the Recrystallization Workflow

The following diagram illustrates the logical flow of the recrystallization process, from crude material to purified product.

Recrystallization_Workflow cluster_prep Preparation cluster_process Process cluster_final Finishing A Crude 4-Chloro-1,2-benzisoxazol-3(2H)-one B Solvent Selection (Experimental Screening) A->B C Dissolution (in minimum hot solvent) D Hot Filtration (optional) (to remove insoluble impurities) C->D E Crystallization (slow cooling) D->E F Isolation (vacuum filtration) E->F G Washing (with cold, fresh solvent) F->G H Drying (air or vacuum oven) G->H I Pure Crystalline Product H->I Recrystallization_Principle cluster_0 Hot Saturated Solution cluster_1 Cold Solution Hot Compound (dissolved) Impurities (dissolved) Cold Pure Crystals (precipitated) Impurities (remain dissolved) Hot:f0->Cold:f0 Cooling & Precipitation Hot:f1->Cold:f1 Remain in Mother Liquor

Caption: Principle of purification by differential solubility during recrystallization.

Characterization of Purified Product

To validate the success of the recrystallization, the purity of the final product should be assessed.

  • Melting Point Analysis: A pure crystalline solid will have a sharp melting point range (typically < 2 °C). A broad melting point range suggests the presence of impurities.

  • Thin-Layer Chromatography (TLC): Compare the TLC of the crude material and the recrystallized product. The purified compound should ideally show a single spot.

  • Spectroscopic Analysis (NMR, IR, MS): For structural confirmation and to detect any remaining impurities.

Troubleshooting

  • No Crystals Form: The solution may not be saturated. Try evaporating some of the solvent or scratching the inside of the flask with a glass rod to induce nucleation. Seeding with a pure crystal can also be effective.

  • Oiling Out: The compound may be precipitating as a liquid. This can happen if the boiling point of the solvent is higher than the melting point of the compound or if the solution is cooled too rapidly. Reheat the solution to dissolve the oil and allow it to cool more slowly, or add more solvent.

  • Low Recovery: This may be due to using too much solvent, premature crystallization during hot filtration, or the compound having significant solubility in the cold solvent.

Conclusion

This application note provides a comprehensive and scientifically grounded protocol for the purification of 4-Chloro-1,2-benzisoxazol-3(2H)-one by recrystallization. By following the systematic approach to solvent selection and the detailed purification procedure, researchers can obtain this valuable compound with a high degree of purity, ensuring the integrity and reliability of subsequent scientific investigations.

References

  • Lukoyanov, A. A., Sukhorukov, A. Y., & Nelyubina, Y. V. (2020). RECENT ADVANCES IN THE SYNTHESIS OF 1,2-BENZISOXAZOLES AND 1,2-BENZISOXAZOLINES. Chemistry of Heterocyclic Compounds, 56(10), 1235–1256. [Link]

  • Chemical Synthesis Database. (2024). 2-(1,2-benzisoxazol-3-yl)-4-chloroaniline. Retrieved January 23, 2026, from [Link]

  • Google Patents. (n.d.). US20050215796A1 - One-pot process for the preparation of 1,2-benzisoxazole-3-methanesulfonamide.
  • Google Patents. (n.d.). WO2006096624A1 - Process for the purification of substituted benzoxazole compounds.
  • Liu, W. R., et al. (2010). Synthesis of Benzisoxazoles by the [3 + 2] Cycloaddition of in situ Generated Nitrile Oxides and Arynes. PMC, 3(5), 628–630. [Link]

  • ACS Publications. (2021). Structure-Guided Design of Potent and Selective Covalent Inhibitors Targeting the SARS-CoV-2 Papain-like Protease. Journal of Medicinal Chemistry, 64(24), 18047–18066. [Link]

  • PMC. (2018). Benzisoxazole: a privileged scaffold for medicinal chemistry. RSC Advances, 8(52), 29591–29603. [Link]

  • University of Colorado Boulder. (n.d.). Crystallization. Retrieved January 23, 2026, from [Link]

  • PubChem. (n.d.). 1,2-Benzisothiazol-3(2H)-one. Retrieved January 23, 2026, from [Link]

  • ACS Publications. (2009). Synthesis of N-Alkyl-1,3-dihydro-2,1-benzisoxazoles. Organic Letters, 11(21), 4974–4977. [Link]

  • Wikipedia. (n.d.). Benzisoxazole. Retrieved January 23, 2026, from [Link]

  • ResearchGate. (n.d.). Synthesis of C3 substituted-benzisoxazole by a C-C bond. Retrieved January 23, 2026, from [Link]

  • ResearchGate. (n.d.). Solubility of benzilic acid in select organic solvents at 298.15 K. Retrieved January 23, 2026, from [Link]

  • Sciforum. (n.d.). Ultrasound assisted synthesis of 4-(benzyloxy)-N-(3- chloro-2-(substituted phenyl)-4-oxoazetidin-1-yl) benzamide. Retrieved January 23, 2026, from [Link]

  • University of Florida. (n.d.). Guide for crystallization. Retrieved January 23, 2026, from [Link]

  • ResearchGate. (n.d.). The solubility of benzoic acid in seven solvents. Retrieved January 23, 2026, from [Link]

  • Chemistry LibreTexts. (2022). 3.3: Choice of Solvent. Retrieved January 23, 2026, from [Link]

  • Google Patents. (n.d.). EP0702008A2 - Method for producing 1,2-benzisothiazol-3-ones.
  • Aakash Institute. (n.d.). Crystallization: Definition, Principle, Demonstration & Application. Retrieved January 23, 2026, from [Link]

Sources

Application

Application Notes and Protocols: Leveraging 4-Chloro-1,2-benzisoxazol-3(2H)-one in the Creation of Novel Materials

These application notes are intended for researchers, scientists, and drug development professionals interested in the utilization of "4-Chloro-1,2-benzisoxazol-3(2H)-one" as a versatile building block for the synthesis...

Author: BenchChem Technical Support Team. Date: February 2026

These application notes are intended for researchers, scientists, and drug development professionals interested in the utilization of "4-Chloro-1,2-benzisoxazol-3(2H)-one" as a versatile building block for the synthesis of novel functional polymers and materials. This guide provides a comprehensive overview of its potential applications, detailed experimental protocols, and the scientific rationale behind the proposed methodologies.

Introduction: The Potential of 4-Chloro-1,2-benzisoxazol-3(2H)-one in Materials Science

4-Chloro-1,2-benzisoxazol-3(2H)-one is a heterocyclic compound that holds significant promise beyond its traditional applications in medicinal chemistry. Its unique structure, featuring a reactive N-H group and a strategically positioned chlorine atom on the benzene ring, offers multiple avenues for polymerization and functionalization. The rigid benzisoxazolone core can impart desirable thermal and mechanical properties to polymeric materials, making it an attractive monomer for the development of high-performance plastics and functional coatings.

This document outlines two primary applications of 4-Chloro-1,2-benzisoxazol-3(2H)-one in materials science:

  • As a Monomer for the Synthesis of Novel Poly(benzisoxazolone-ether)s: Leveraging the reactivity of the N-H group in nucleophilic aromatic substitution reactions to create thermally stable polymers.

  • As a Functional Additive in Polymer Matrices: Utilizing its inherent biocidal properties for the development of advanced antimicrobial coatings.

Part 1: Synthesis of High-Performance Poly(benzisoxazolone-ether)s

The N-H group of 4-Chloro-1,2-benzisoxazol-3(2H)-one can be deprotonated to form a nucleophilic nitrogen species, which can then participate in polycondensation reactions with activated aromatic dihalides. This approach, analogous to the synthesis of poly(aryl ether)s, allows for the incorporation of the benzisoxazolone moiety into the polymer backbone. The resulting poly(benzisoxazolone-ether)s are anticipated to exhibit high thermal stability and glass transition temperatures due to the rigidity of the heterocyclic ring.[1]

Reaction Principle: N-C Coupling Polycondensation

The polymerization proceeds via a nucleophilic aromatic substitution mechanism. The N-H group of 4-Chloro-1,2-benzisoxazol-3(2H)-one is deprotonated by a strong base, such as potassium carbonate, to form a potassium salt. This salt then acts as a nucleophile, attacking an activated aromatic dihalide, such as 4,4'-difluorobenzophenone, to form an ether linkage and displace the halide. Repetition of this process leads to the formation of a high molecular weight polymer.

G cluster_reactants Reactants cluster_process Polymerization cluster_product Product Monomer 4-Chloro-1,2-benzisoxazol-3(2H)-one Deprotonation Deprotonation of N-H group Monomer->Deprotonation Reacts with Base Comonomer Activated Aromatic Dihalide (e.g., 4,4'-Difluorobenzophenone) Nucleophilic_Attack Nucleophilic Aromatic Substitution Comonomer->Nucleophilic_Attack Base Base (K₂CO₃) Base->Deprotonation Deprotonation->Nucleophilic_Attack Forms Nucleophile Polymer_Chain_Growth Polymer Chain Growth Nucleophilic_Attack->Polymer_Chain_Growth Forms Ether Linkage Polymer Poly(benzisoxazolone-ether) Polymer_Chain_Growth->Polymer

Figure 1: Conceptual workflow for the synthesis of poly(benzisoxazolone-ether)s.

Experimental Protocol: Synthesis of Poly(4-chloro-1,2-benzisoxazol-3(2H)-one-co-4,4'-oxybis(benzoyl))

Materials:

  • 4-Chloro-1,2-benzisoxazol-3(2H)-one (≥98%)

  • 4,4'-Difluorobenzophenone (≥99%)

  • Anhydrous Potassium Carbonate (K₂CO₃), finely ground and dried

  • N,N-Dimethylacetamide (DMAc), anhydrous

  • Toluene, anhydrous

  • Methanol

  • Deionized Water

Equipment:

  • Three-neck round-bottom flask equipped with a mechanical stirrer, a Dean-Stark trap with a condenser, and a nitrogen inlet/outlet.

  • Heating mantle with a temperature controller.

  • Standard laboratory glassware.

Procedure:

  • Reactor Setup: In a flame-dried 250 mL three-neck round-bottom flask, add 4-Chloro-1,2-benzisoxazol-3(2H)-one (1.836 g, 10 mmol), 4,4'-difluorobenzophenone (2.182 g, 10 mmol), and anhydrous potassium carbonate (1.658 g, 12 mmol).

  • Solvent Addition: Add anhydrous DMAc (40 mL) and toluene (20 mL) to the flask.

  • Azeotropic Dehydration: Heat the reaction mixture to 140-150 °C with vigorous stirring under a gentle flow of nitrogen. The toluene will form an azeotrope with any residual water, which will be collected in the Dean-Stark trap. Continue this process for 3-4 hours to ensure the reaction medium is anhydrous.

  • Polymerization: After the azeotropic dehydration, carefully remove the toluene from the Dean-Stark trap. Increase the reaction temperature to 160-170 °C to initiate the polymerization. The viscosity of the solution will gradually increase as the polymer forms. Maintain the reaction at this temperature for 8-12 hours.

  • Precipitation and Purification: Cool the viscous polymer solution to room temperature and dilute it with DMAc (20 mL). Slowly pour the polymer solution into a beaker containing vigorously stirred methanol (500 mL) to precipitate the polymer.

  • Washing: Filter the fibrous polymer precipitate and wash it thoroughly with hot deionized water to remove any inorganic salts, followed by a final wash with methanol.

  • Drying: Dry the purified polymer in a vacuum oven at 80 °C for 24 hours.

Characterization:

  • ¹H NMR and ¹³C NMR: To confirm the polymer structure.

  • FTIR Spectroscopy: To identify characteristic functional groups.

  • Gel Permeation Chromatography (GPC): To determine the molecular weight and polydispersity index (PDI).

  • Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC): To evaluate the thermal stability and glass transition temperature (Tg) of the polymer.[2][3]

PropertyExpected Value
Glass Transition Temperature (Tg)> 200 °C
5% Weight Loss Temperature (TGA)> 400 °C in N₂
SolubilitySoluble in aprotic polar solvents (e.g., DMAc, NMP, DMSO)

Table 1: Expected Properties of the Synthesized Poly(benzisoxazolone-ether).

Part 2: 4-Chloro-1,2-benzisoxazol-3(2H)-one as a Functional Additive for Antimicrobial Coatings

The benzisoxazole and related benzisothiazolinone moieties are known for their biocidal properties.[4][5] This makes 4-Chloro-1,2-benzisoxazol-3(2H)-one a promising candidate for use as a non-leaching antimicrobial additive in polymer coatings. When incorporated into a polymer matrix, it can impart long-lasting protection against microbial growth on surfaces.

Application Principle: Formulation of an Antimicrobial Acrylic Coating

In this application, 4-Chloro-1,2-benzisoxazol-3(2H)-one is physically dispersed within a polymer matrix, such as an acrylic resin. The inherent antimicrobial activity of the molecule provides protection to the coating. The chloro-substituent may enhance its efficacy.

G Additive 4-Chloro-1,2-benzisoxazol-3(2H)-one Dispersion Dispersion/Mixing Additive->Dispersion Polymer_Matrix Polymer Matrix (e.g., Acrylic Resin) Polymer_Matrix->Dispersion Solvent Solvent Solvent->Dispersion Coating_Application Coating Application Dispersion->Coating_Application Curing Curing/Drying Coating_Application->Curing Antimicrobial_Coating Antimicrobial Coating Curing->Antimicrobial_Coating

Figure 2: Workflow for the formulation of an antimicrobial coating.

Experimental Protocol: Preparation of an Antimicrobial Acrylic Coating

Materials:

  • 4-Chloro-1,2-benzisoxazol-3(2H)-one (≥98%)

  • Acrylic Resin (e.g., poly(methyl methacrylate-co-butyl acrylate))

  • Appropriate Solvent for the acrylic resin (e.g., xylene, ethyl acetate)

  • Dispersing Agent (optional)

Equipment:

  • High-shear mixer or homogenizer

  • Film applicator or spray gun

  • Glass or metal panels for coating application

Procedure:

  • Preparation of the Additive Dispersion: In a suitable container, dissolve the acrylic resin in the chosen solvent to achieve the desired viscosity for coating application.

  • Incorporation of the Additive: While stirring the resin solution, slowly add 4-Chloro-1,2-benzisoxazol-3(2H)-one (typically 0.5-2.0% by weight of the final coating formulation). A dispersing agent may be used to ensure uniform distribution.

  • Homogenization: Subject the mixture to high-shear mixing for 15-30 minutes to ensure a fine and stable dispersion of the antimicrobial additive.

  • Coating Application: Apply the formulated coating onto the desired substrate (e.g., glass or metal panels) using a film applicator to a controlled thickness.

  • Curing: Allow the coated panels to cure at room temperature or in an oven according to the specifications of the acrylic resin.

Validation of Antimicrobial Efficacy:

The antimicrobial activity of the prepared coatings should be evaluated against relevant bacterial and fungal strains using standard test methods, such as:

  • JIS Z 2801 / ISO 22196: Measurement of antibacterial activity on plastics and other non-porous surfaces.

  • ASTM G21: Standard Practice for Determining Resistance of Synthetic Polymeric Materials to Fungi.

Safety and Handling

4-Chloro-1,2-benzisoxazol-3(2H)-one should be handled in a well-ventilated fume hood. Appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat, should be worn at all times. For detailed safety information, refer to the Safety Data Sheet (SDS).

Conclusion

4-Chloro-1,2-benzisoxazol-3(2H)-one is a promising and versatile building block for the development of novel materials. Its ability to be incorporated into polymer backbones via polycondensation reactions opens up possibilities for creating high-performance polymers with enhanced thermal stability. Furthermore, its inherent biocidal properties make it a valuable functional additive for the formulation of antimicrobial coatings. The protocols outlined in these application notes provide a solid foundation for further research and development in these areas.

References

  • Synthesis of N-Alkyl-1,3-dihydro-2,1-benzisoxazoles. PMC. [Link]

  • Synthesis and Properties of Polymers Containing 2 H-Benzimidazol-2-one Moieties: Polymerization via N-C Coupling Reactions. PubMed. [Link]

  • 3-[2-[4-(6-fluoro-1,2-benzisoxozol-3-yl)-1-piperidinyl]ethyl]-6,7,8,9 tetrahydro-9-hydroxy-2-methyl-4H-pyrido [1,2-a]pyrimidin-4-one, compositions and.
  • Synthesis and properties of poly(benzoxazole imide)s derived from two isomeric diamines containing a benzoxazole moiety. Polymer Chemistry (RSC Publishing). [Link]

  • Recent Progress in the Synthesis of Benzoxazin-4-Ones, Applications in N-Directed Ortho-Functionalizations, and Biological Significance. MDPI. [Link]

  • Synthesis and Characterization of Poly(p-phenylene benzobisoxazole)/Poly(pyridobisimidazole) Block Copolymers. ResearchGate. [Link]

  • Microbicidal compositions based on 1,2-benzisothiazolin-3-one derivatives.
  • Regioselective Nucleophilic Aromatic Substitution: Theoretical and Experimental Insights into 4-Aminoquinazoline Synthesis as a Privileged Structure in Medicinal Chemistry. MDPI. [Link]

  • Palladium-Catalyzed CN and CO Coupling–A Practical Guide from an Industrial Vantage Point. University of Windsor. [Link]

  • RECENT ADVANCES IN THE SYNTHESIS OF 1,2-BENZISOXAZOLES AND 1,2-BENZISOXAZOLINES Alexander A. Lukoyanov, Alexey Yu. Sukhorukov, A. ResearchGate. [Link]

  • Applications of palladium-catalyzed C–N cross-coupling reactions in pharmaceutical compounds. NIH. [Link]

  • The Synthesis and Characterization of Acrylic Polymer with 1,2,3-Benzotriazole Pendant Groups. ResearchGate. [Link]

  • Aqueous solutions of 1,2-benzisothiazolin-3-one.
  • Thermally Rearranged (TR) Polybenzoxazoles from o‐Substituted Precursor Polyimides with Phenyl Pendant. Digital CSIC. [Link]

  • Benzisoxazole synthesis. Organic Chemistry Portal. [Link]

  • Derivatives of 1,2-benzisoxazole-3-methane sulfonic acid as novel intermediates for the synthesis of zonisamide.
  • C-H Functionalization of Commodity Polymers. PubMed. [Link]

  • Synthesis and Properties of Some Benzimidazobenzophenanthroline Polymers Possessing Both Non-Ladder and Ladder Structures. DTIC. [Link]

  • 3(2H)-pyridazinone derivatives and pharmaceutical compositions containing these compounds.
  • The Use of Thermal Techniques in the Characterization of Bio-Sourced Polymers. MDPI. [Link]

  • Thermal Behavior of Polymers in Solid-State. ETFLIN. [Link]

  • nucleophilic substitution reactions of 4,5-dichloro-2- methyl-6-nitro-2h-pyridazin-3-one. koreascience.or.kr. [Link]

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Method

Application Notes and Protocols for High-Throughput Screening of 4-Chloro-1,2-benzisoxazol-3(2H)-one Derivatives

Introduction: The Therapeutic Potential of Isoxazole Scaffolds The isoxazole scaffold is a privileged structure in medicinal chemistry, forming the core of numerous compounds with a wide array of biological activities.[1...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction: The Therapeutic Potential of Isoxazole Scaffolds

The isoxazole scaffold is a privileged structure in medicinal chemistry, forming the core of numerous compounds with a wide array of biological activities.[1] Derivatives of this heterocyclic motif have demonstrated efficacy as anti-inflammatory, antimicrobial, and notably, as antiproliferative agents in various cancer models.[2][3] The 4-Chloro-1,2-benzisoxazol-3(2H)-one core and its derivatives represent a promising chemical space for the discovery of novel therapeutics. Their structural features suggest the potential for diverse molecular interactions, including the possibility of covalent modification of target proteins, a mechanism that can lead to enhanced potency and prolonged duration of action.[4]

This guide provides a comprehensive framework for the high-throughput screening (HTS) of 4-Chloro-1,2-benzisoxazol-3(2H)-one derivative libraries. We will delve into a multi-tiered screening cascade designed to first identify cytotoxic compounds, then elucidate their mode of action, and finally, to characterize their interaction with specific protein targets. The protocols provided herein are tailored for a 384-well plate format, ensuring compatibility with automated HTS platforms.[5]

Tier 1: Primary Screening for Cytotoxic Activity

The initial step in our screening cascade is to identify derivatives that exhibit cytotoxic or cytostatic effects against cancer cell lines. The MTT assay is a robust and cost-effective colorimetric method for assessing cell viability and is well-suited for high-throughput applications.[6]

Principle of the MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is based on the ability of metabolically active cells to reduce the yellow tetrazolium salt MTT to purple formazan crystals. This reduction is primarily carried out by NAD(P)H-dependent oxidoreductase enzymes in the mitochondria of viable cells. The resulting insoluble formazan is then solubilized, and the absorbance of the colored solution is measured, which is directly proportional to the number of viable cells.

Detailed Protocol: MTT Cytotoxicity Assay in 384-Well Plates
  • Cell Seeding:

    • Culture a relevant cancer cell line (e.g., MCF-7 for breast cancer, DU-145 for prostate cancer) to ~80% confluency.[7]

    • Trypsinize and resuspend the cells in fresh culture medium.

    • Seed the cells into a 384-well clear-bottom plate at a pre-determined optimal density (typically 5,000-10,000 cells/well) in a final volume of 40 µL per well.

    • Incubate the plate for 24 hours at 37°C in a humidified 5% CO2 incubator to allow for cell attachment.

  • Compound Addition:

    • Prepare a stock solution of the 4-Chloro-1,2-benzisoxazol-3(2H)-one derivatives in DMSO.

    • Perform serial dilutions to create a concentration range for testing (e.g., 0.1 µM to 100 µM).

    • Add 10 µL of the compound dilutions to the respective wells. For negative controls, add 10 µL of medium with the corresponding DMSO concentration. For positive controls, add a known cytotoxic agent (e.g., doxorubicin).

    • Incubate the plate for 48-72 hours at 37°C in a humidified 5% CO2 incubator.

  • MTT Reagent Addition and Incubation:

    • Prepare a 5 mg/mL stock solution of MTT in sterile PBS.

    • Add 10 µL of the MTT stock solution to each well (final concentration of 0.5 mg/mL).

    • Incubate the plate for 4 hours at 37°C, protected from light.

  • Solubilization and Absorbance Reading:

    • After the incubation, add 50 µL of a solubilization solution (e.g., 10% SDS in 0.01 M HCl) to each well.

    • Gently mix the plate on an orbital shaker for 15 minutes to ensure complete dissolution of the formazan crystals.

    • Read the absorbance at 570 nm using a microplate reader.

Tier 2: Elucidating the Mechanism of Cell Death - Apoptosis Assays

Compounds identified as cytotoxic in the primary screen should be further investigated to determine if they induce apoptosis, a programmed and controlled form of cell death. The activation of caspases, particularly caspase-3 and caspase-7, is a hallmark of apoptosis.[8] The Caspase-Glo® 3/7 Assay is a highly sensitive, luminescent assay designed for the HTS of caspase activity.[5]

Principle of the Caspase-Glo® 3/7 Assay

This assay utilizes a proluminescent substrate containing the DEVD tetrapeptide sequence, which is a specific target for caspase-3 and -7.[8] In the presence of active caspase-3/7, the substrate is cleaved, releasing aminoluciferin. This product is then consumed by luciferase to generate a stable, "glow-type" luminescent signal that is proportional to the amount of caspase activity.[8]

Detailed Protocol: Caspase-Glo® 3/7 Assay in 384-Well Plates
  • Cell Seeding and Compound Treatment:

    • Seed cells in a white, opaque-walled 384-well plate and treat with the hit compounds as described in the MTT assay protocol (steps 1 and 2).[9] It is crucial to run a parallel plate for this assay.

    • Include a known apoptosis inducer (e.g., staurosporine) as a positive control.

  • Assay Reagent Preparation and Addition:

    • Equilibrate the Caspase-Glo® 3/7 Buffer and lyophilized Substrate to room temperature.[10]

    • Reconstitute the substrate with the buffer to create the Caspase-Glo® 3/7 Reagent.[10]

    • Allow the assay plate to equilibrate to room temperature for approximately 30 minutes.[9]

    • Add a volume of the Caspase-Glo® 3/7 Reagent equal to the volume of cell culture medium in each well (e.g., 50 µL of reagent to 50 µL of medium).[9]

  • Incubation and Luminescence Measurement:

    • Mix the contents of the wells using a plate shaker at 300-500 rpm for 30 seconds.[9]

    • Incubate the plate at room temperature for 1-3 hours, protected from light.[9] The optimal incubation time should be determined empirically for the specific cell line.

    • Measure the luminescence using a microplate reader.

Tier 3: Target-Based Screening - Fluorescence Polarization Assays

For derivatives that induce apoptosis, the next logical step is to identify their direct molecular targets. Isoxazole derivatives have been shown to target various proteins implicated in cancer, such as tubulin and vascular endothelial growth factor receptors (VEGFRs).[2][11] Fluorescence Polarization (FP) is a powerful technique for studying molecular interactions in solution and is readily adaptable for HTS.[12]

Principle of Fluorescence Polarization

FP assays measure the change in the rotational speed of a fluorescently labeled molecule (a tracer) upon binding to a larger molecule (a protein).[13] When the small tracer is unbound, it tumbles rapidly in solution, resulting in low polarization of the emitted light. Upon binding to the much larger protein, its rotation is slowed, leading to an increase in the polarization of the emitted light.[13] In a competitive binding assay format, a test compound that binds to the protein will displace the fluorescent tracer, causing a decrease in polarization.

Detailed Protocol: Competitive Fluorescence Polarization Binding Assay
  • Reagent Preparation:

    • Protein: Purify the target protein of interest (e.g., tubulin, VEGFR-1, or VEGFR-2).

    • Fluorescent Tracer: Synthesize or purchase a fluorescently labeled ligand known to bind to the target protein. The choice of fluorophore should be optimized for the available plate reader.

    • Assay Buffer: Prepare a buffer that maintains the stability and activity of the target protein.

  • Assay Optimization:

    • Tracer Concentration: Determine the optimal concentration of the fluorescent tracer that gives a stable and sufficient fluorescence signal.

    • Protein Titration: Titrate the target protein against a fixed concentration of the tracer to determine the protein concentration that yields a significant FP window (the difference in polarization between the bound and free tracer).

  • HTS Protocol (384-Well Plate):

    • In a black, low-volume 384-well plate, add the test compounds at various concentrations.

    • Add the target protein at the pre-determined optimal concentration.

    • Add the fluorescent tracer at its optimal concentration.

    • The final assay volume is typically 20-50 µL.

    • Incubate the plate at room temperature for a sufficient time to reach binding equilibrium (this should be determined during assay development).

    • Measure the fluorescence polarization using a plate reader equipped with the appropriate excitation and emission filters and polarizers.

Investigating a Potential Covalent Mechanism of Action

The electrophilic nature of the isoxazolone ring suggests that some derivatives may act as covalent inhibitors, forming a stable bond with nucleophilic residues (such as cysteine) on their target protein.[4][14] This can be a highly desirable mode of action, leading to prolonged target engagement.

Assay to Assess Covalent Inhibition

A simple method to assess time-dependent inhibition, a hallmark of covalent binding, is to pre-incubate the target protein with the test compound for varying amounts of time before initiating the activity or binding assay.

  • Pre-incubation: Incubate the target protein with the test compound for different durations (e.g., 0, 15, 30, 60, and 120 minutes).

  • Activity/Binding Measurement: After the pre-incubation, initiate the reaction by adding the substrate (for an enzyme) or the fluorescent tracer (for a binding assay) and measure the activity or binding as previously described.

  • Data Analysis: A time-dependent decrease in activity or binding that is not reversible upon dilution suggests a covalent mechanism of action.

Data Analysis and Quality Control

Rigorous data analysis is critical for the success of any HTS campaign. A key metric for assessing the quality of an HTS assay is the Z'-factor.[15]

The Z'-Factor: A Measure of Assay Quality

The Z'-factor is a statistical parameter that reflects the dynamic range of the assay signal and the data variation associated with the signal measurements.[15] It is calculated using the means (µ) and standard deviations (σ) of the positive (p) and negative (n) controls:

Z' = 1 - (3σp + 3σn) / |µp - µn|

  • Z' > 0.5: An excellent assay.[6][16]

  • 0 < Z' < 0.5: A marginal assay.[6][16]

  • Z' < 0: An unacceptable assay.[6][16]

It is imperative to calculate the Z'-factor for each screening plate to ensure the reliability of the generated data.

Visualizing the Experimental Workflow and Potential Signaling Pathways

G

G

Quantitative Data Summary

The following tables provide examples of the types of data generated from the described HTS assays.

Table 1: Example Data from MTT Cytotoxicity Assay

CompoundConcentration (µM)% Viability (Mean ± SD)
Vehicle (0.5% DMSO)-100 ± 4.5
Doxorubicin1015.2 ± 3.1
Derivative A185.6 ± 5.2
1042.1 ± 4.8
1005.3 ± 2.1
Derivative B198.2 ± 6.1
1095.4 ± 5.5
10088.7 ± 7.3

Table 2: Example Data from Caspase-Glo® 3/7 Assay

CompoundConcentration (µM)Fold Increase in Luminescence (Mean ± SD)
Vehicle (0.5% DMSO)-1.0 ± 0.1
Staurosporine18.5 ± 0.7
Derivative A106.2 ± 0.5
Derivative B101.1 ± 0.2

Table 3: Example Data from Fluorescence Polarization Competitive Binding Assay

CompoundConcentration (µM)% Inhibition of Tracer Binding (Mean ± SD)
Unlabeled Ligand1095.3 ± 3.9
Derivative A115.4 ± 4.2
1078.9 ± 5.1
10092.1 ± 4.5
Derivative B1002.5 ± 3.3

References

Sources

Technical Notes & Optimization

Troubleshooting

Overcoming poor solubility of "4-Chloro-1,2-benzisoxazol-3(2H)-one" in assays

Technical Support Center Topic: Strategies for Overcoming Solubility Challenges with 4-Chloro-1,2-benzisoxazol-3(2H)-one in Experimental Assays Audience: Researchers, Scientists, and Drug Development Professionals Introd...

Author: BenchChem Technical Support Team. Date: February 2026

Technical Support Center

Topic: Strategies for Overcoming Solubility Challenges with 4-Chloro-1,2-benzisoxazol-3(2H)-one in Experimental Assays

Audience: Researchers, Scientists, and Drug Development Professionals

Introduction: Navigating the Solubility Maze

Researchers working with privileged scaffolds like the benzisoxazole core often encounter promising compounds with significant therapeutic potential.[1][2][3] 4-Chloro-1,2-benzisoxazol-3(2H)-one is one such molecule, belonging to a class of compounds investigated for a wide range of biological activities.[1] However, the very features that contribute to its biological activity—a rigid, planar, heterocyclic structure—also frequently lead to poor aqueous solubility. This guide, developed from the perspective of a Senior Application Scientist, provides a systematic, causality-driven approach to troubleshoot and overcome solubility issues, ensuring reliable and reproducible data in your biological and biochemical assays.

Section 1: Understanding the Compound - A Physicochemical Profile

A foundational understanding of the molecule's properties is the first step in designing a successful solubilization strategy.

Q1: What are the key physicochemical properties of 4-Chloro-1,2-benzisoxazol-3(2H)-one?

This compound is a small molecule with features that suggest low intrinsic aqueous solubility. Its key identifiers and properties are summarized below.

PropertyValueSource
CAS Number 178748-22-6[4]
Molecular Formula C₇H₄ClNO₂[4]
Molecular Weight 169.57 g/mol [4]
Appearance Likely a white to off-white crystalline powder.Inferred from similar compounds[5][6]
Storage 2-8°C, sealed in a dry environment.[4]
Q2: Why is this compound likely to be poorly soluble in aqueous assay buffers?

The poor aqueous solubility arises from its molecular structure. The chlorinated benzene ring is hydrophobic, and the fused heterocyclic system is rigid and planar, which can promote efficient crystal lattice packing. High lattice energy requires more energy to break the crystal structure apart than is gained by solvation with water molecules, resulting in low solubility.

Q3: Does this compound have an ionizable group and what is its likely pKa?

Yes. The hydrogen atom on the nitrogen at position 2 (N-H) within the lactam-like ring is weakly acidic. While the exact pKa for this specific molecule is not readily published, it is the primary handle for pH-based solubilization strategies. Determining the pKa is crucial and can be accomplished experimentally. For poorly soluble compounds, this is often done using titrations in various ratios of an organic co-solvent and water, followed by an extrapolation to 0% co-solvent (the Yasuda-Shedlovsky method).[7] Understanding the pKa allows you to adjust the buffer pH to a value where a significant fraction of the compound is deprotonated to its more soluble anionic form.[8]

Section 2: Initial Solubility Assessment & Stock Solution Preparation

A systematic approach to preparing your stock solution is critical to prevent downstream issues.

Q4: What is the first step I should take to assess solubility?

Before preparing a bulk stock solution, perform a small-scale, semi-quantitative solubility test. This will inform your choice of primary solvent and the maximum achievable stock concentration.

Protocol: Small-Scale Solubility Test

  • Weigh out approximately 1-2 mg of 4-Chloro-1,2-benzisoxazol-3(2H)-one into several separate, small glass vials.

  • To each vial, add a different organic solvent (e.g., DMSO, DMF, Ethanol, Methanol) in small, precise increments (e.g., 20 µL).

  • After each addition, vortex the vial vigorously for 1-2 minutes.

  • Visually inspect for complete dissolution against a dark background.

  • Continue adding solvent until the compound is fully dissolved. Calculate the approximate solubility in mg/mL or Molarity.

  • Prioritize solvents that achieve the desired stock concentration (typically 10-50 mM) with the smallest volume.

Q5: How do I prepare a high-concentration stock solution?

Dimethyl sulfoxide (DMSO) is the most common and recommended primary solvent for preparing high-concentration stock solutions of poorly soluble compounds for use in biological assays.[9]

Protocol: Preparing a 20 mM DMSO Stock Solution

  • Calculation: Determine the mass of compound needed. For 1 mL of a 20 mM stock:

    • Mass (g) = 20 mmol/L * 0.001 L * 169.57 g/mol = 0.00339 g = 3.39 mg

  • Preparation: Accurately weigh ~3.4 mg of 4-Chloro-1,2-benzisoxazol-3(2H)-one into a suitable vial.

  • Dissolution: Add 1.0 mL of anhydrous, research-grade DMSO.

  • Solubilization: Cap the vial tightly and vortex for 5-10 minutes. Gentle warming (to 30-37°C) or sonication can be used to aid dissolution if necessary. Ensure the compound is fully dissolved before storage.

  • Storage: Store the stock solution at -20°C or -80°C in small aliquots to avoid repeated freeze-thaw cycles.

G start Start: Need to Solubilize Compound test_sol Perform Small-Scale Solubility Test (DMSO, DMF, EtOH, etc.) start->test_sol is_dmso_ok Is solubility in DMSO ≥ 10 mM? test_sol->is_dmso_ok prep_dmso Prepare High-Concentration DMSO Stock (10-50 mM) is_dmso_ok->prep_dmso  Yes consider_alt Consider Alternative Solvent (e.g., DMF) or Proceed to Advanced Strategies is_dmso_ok->consider_alt No   end Stock Solution Ready for Assay Dilution prep_dmso->end

Caption: Workflow for selecting a primary stock solvent.

Section 3: Troubleshooting Solubility in Aqueous Assay Buffers

The most frequent challenge occurs when the organic stock solution is diluted into the aqueous assay medium.

Q6: My compound precipitates when I dilute my DMSO stock into the aqueous assay buffer. What should I do?

This phenomenon, known as "crashing out," occurs because the compound is highly soluble in the DMSO stock but insoluble in the final aqueous environment once the DMSO concentration is diluted. Address this with the following tiered troubleshooting approach.

  • Confirm Maximum DMSO Tolerance: First, determine the highest percentage of DMSO your assay can tolerate without affecting the biological system (e.g., enzyme activity, cell viability). This is your "solvent budget." Typically, this is between 0.1% and 1.0%.

  • Lower the Final Compound Concentration: The simplest solution is to test a lower final concentration of your compound. If your initial target was 100 µM, test 50 µM, 10 µM, and 1 µM.

  • Use a "Serial Dilution in DMSO" Method: Instead of diluting a 20 mM stock directly, perform an intermediate dilution of your stock in 100% DMSO first. For example, to get a 10 µM final concentration with 0.5% DMSO, you would need a 2 mM intermediate stock (10 µM / 0.005 = 2000 µM = 2 mM). This often improves reproducibility.

  • Modify the Assay Buffer: If lowering the concentration is not an option, you must modify the assay buffer to increase its solubilizing capacity. This leads to the next questions.

Q7: Which organic co-solvents can I add to my assay buffer, and what are the limitations?

Adding a small percentage of a water-miscible organic solvent to the final assay buffer can increase the solubility of your compound.[9] However, these solvents can impact protein structure and function, so they must be used judiciously and with proper controls.

Co-SolventTypical Final Conc.ProsCons
DMSO 0.1 - 1% (up to 5%)Potent solvent; well-characterized.Can inhibit enzymes and be toxic to cells at >1%.
Ethanol 1 - 5%Less toxic than DMSO for many cell types.Can denature proteins at higher concentrations.
Methanol 1 - 5%Good solubilizer.More toxic than ethanol; can denature proteins.
Acetonitrile 0.5 - 2%Can be effective for certain compounds.Can significantly impact protein activity.

Self-Validation Step: Always run a "vehicle control" containing the assay buffer with the final concentration of the co-solvent to ensure it does not independently affect your assay's outcome.

Q8: How can I use pH to improve the solubility of 4-Chloro-1,2-benzisoxazol-3(2H)-one?

Since the compound has a weakly acidic N-H proton, increasing the pH of the assay buffer above its pKa will deprotonate it, forming a more polar (and thus more soluble) anion.

Protocol: pH-Solubility Profile

  • Prepare a series of buffers (e.g., phosphate or Tris) at different pH values (e.g., 6.5, 7.0, 7.5, 8.0, 8.5), ensuring the buffer system is effective at each pH.

  • Add a fixed, high concentration of the compound (e.g., 200 µM) from your DMSO stock to each buffer.

  • Incubate for 1-2 hours at the assay temperature.

  • Centrifuge the samples at high speed (e.g., >14,000 x g) for 15 minutes to pellet any precipitated compound.

  • Carefully collect the supernatant and measure the concentration of the dissolved compound using a suitable analytical method (e.g., HPLC-UV or UV-Vis spectroscopy).

  • Plot the measured solubility against the buffer pH. This will reveal the pH at which solubility is maximized. If your assay can tolerate this pH, use it. The combined effect of pH and a co-solvent can often be synergistic.[10]

Q9: What are cyclodextrins and how do I use them to enhance solubility?

Cyclodextrins (CDs) are cyclic oligosaccharides with a hydrophilic exterior and a hydrophobic interior cavity.[11] They can encapsulate poorly soluble molecules, like 4-Chloro-1,2-benzisoxazol-3(2H)-one, forming an "inclusion complex" that is water-soluble.[12]

Commonly Used Cyclodextrins:

  • Beta-Cyclodextrin (β-CD): Standard, but has limited water solubility itself.

  • Hydroxypropyl-β-CD (HP-β-CD): A chemically modified version with much higher aqueous solubility, making it a more effective and common choice.

Protocol: Screening with HP-β-CD

  • Prepare a stock solution of HP-β-CD (e.g., 50 mM) in your assay buffer.

  • In a series of tubes, add your compound from DMSO stock to achieve a target concentration that is known to precipitate.

  • Add varying final concentrations of HP-β-CD (e.g., 0.5, 1, 2, 5, 10 mM) to the tubes.

  • Incubate and observe for the prevention of precipitation.

  • Control: Run parallel controls to ensure that HP-β-CD itself does not interfere with your assay.

G cluster_0 Aqueous Environment cluster_1 HP-β-Cyclodextrin a Hydrophilic Exterior b Hydrophobic Interior complex Soluble Inclusion Complex compound Poorly Soluble Compound compound->b Encapsulation

Caption: Mechanism of cyclodextrin-mediated solubilization.

Section 4: Advanced Solubilization Strategies

For applications beyond initial screening, such as formulation development for in vivo studies, more advanced techniques may be required. These generally involve more extensive formulation work.

Q10: What other techniques can be considered for more challenging cases?
  • Solid Dispersions: This technique involves dispersing the drug in a solid matrix of a water-soluble carrier (e.g., polymers like PVP or PEG).[13] The goal is to create a system where the drug is present in a very fine, often amorphous, state, which enhances the dissolution rate.[14]

  • Salt Formation: A highly effective method if the compound has a sufficiently acidic or basic center to form a stable salt.[8][12] For 4-Chloro-1,2-benzisoxazol-3(2H)-one, its weak acidity might be sufficient to form a salt with a strong base (e.g., sodium or potassium), which could dramatically improve aqueous solubility. This requires chemical modification and purification and is typically explored during lead optimization.

References

  • Chemical Synthesis Database. (2025). 2-(1,2-benzisoxazol-3-yl)-4-chloroaniline. Retrieved from [Link]

  • PubChem. (n.d.). 1,2-Benzisothiazol-3(2H)-one. Retrieved from [Link]

  • PubChem. (n.d.). 4-Chloro-1,2-benzisothiazole. Retrieved from [Link]

  • Kumar, A., & Kumar, R. (2020). Benzisoxazole: a privileged scaffold for medicinal chemistry. RSC Advances, 10(49), 29351–29366. Retrieved from [Link]

  • Pion. (n.d.). The use of cosolvent pKa assays for poorly soluble compounds. Retrieved from [Link]

  • He, C., et al. (2023). Solubilization techniques used for poorly water-soluble drugs. Acta Pharmaceutica Sinica B, 13(7), 2813-2834. Retrieved from [Link]

  • Lukoyanov, A. A., Sukhorukov, A. Y., & Lesiv, A. V. (2021). RECENT ADVANCES IN THE SYNTHESIS OF 1,2-BENZISOXAZOLES AND 1,2-BENZISOXAZOLINES. Chemistry of Heterocyclic Compounds, 57(1), 1-3. Retrieved from [Link]

  • Savjani, K. T., Gajjar, A. K., & Savjani, J. K. (2012). Techniques for solubility enhancement of poorly soluble drugs: An overview. Journal of Medical Pharmaceutical and Allied Sciences, 1(1), 18-38. Retrieved from [Link]

  • Kumar, S., & Singh, S. (2007). Co-solvent solubilization of some poorly-soluble antidiabetic drugs. Die Pharmazie-An International Journal of Pharmaceutical Sciences, 62(2), 116-121. Retrieved from [Link]

  • Ainurofiq, A., et al. (2021). A Review on Solubility Enhancement Methods for Poorly Water-soluble Drugs. Journal of Reports in Pharmaceutical Sciences, 10(2), 137-147. Retrieved from [Link]

  • Samanth, M. (2021). Benzisoxazole Derivatives: Synthesis and Their Therapeutic Significance in Medicinal Chemistry. SSRN Electronic Journal. Retrieved from [Link]

  • Kumar, S., & Singh, S. (2017). Review on Solubility Enhancement Techniques for Poorly Soluble Drugs. Auctores. Retrieved from [Link]

  • DeTuri, M., et al. (2021). Synthesis of N-Alkyl-1,3-dihydro-2,1-benzisoxazoles. Organic Letters, 23(15), 5899–5903. Retrieved from [Link]

  • Di, L., & Kerns, E. H. (2006). Biological assay challenges from compound solubility: strategies for bioassay optimization. Drug Discovery Today, 11(9-10), 446-451. Retrieved from [Link]

  • Pinal, R. (Ed.). (2021). Strategies for Enhancing the Bioavailability of Poorly Soluble Drugs, 2nd Edition. MDPI. Retrieved from [Link]

  • de la Cruz Rodriguez, L. C., et al. (2022). An Optimization Approach for the Production of High-Purity Vitamin C-Nicotinamide Cocrystals by the Gas Antisolvent (GAS) Technique with CO2 and Ethanol. ACS Omega, 7(4), 3625–3636. Retrieved from [Link]

  • Samanth, M., et al. (2021). Benzisoxazole Derivatives: Synthesis and Their Therapeutic Significance in Medicinal Chemistry. Recent Developments in Chemistry and Biochemistry Research, 10, 113-124. Retrieved from [Link]

  • Loftsson, T., & Hreinsdóttir, D. (2006). Effect of Cyclodextrin Types and Co-Solvent on Solubility of a Poorly Water Soluble Drug. International Journal of Pharmaceutics, 320(1-2), 143-149. Retrieved from [Link]

  • Vicini, P., et al. (2008). 4-Chloro-N-(4-chlorophenylsulfonyl)-N-(3-oxo-2,3-dihydro-1,2-benzisothiazol-2-yl)benzenesulfonamide. Acta Crystallographica Section E: Structure Reports Online, 65(Pt 1), o416. Retrieved from [Link]

  • CAS Common Chemistry. (n.d.). Piperidinium, 4-[[2-(1,2-benzisoxazol-3-yl)-2-(hexahydro-1H-azepin-1-yl)acetyl]oxy]-1-ethyl-1-methyl-. Retrieved from [Link]

  • PubChem. (n.d.). 3-(2-(4-(6-Fluoro-1,2-benzisoxazol-3-yl)-1-piperidinyl)ethyl)-6,7,8,9-tetrahydro-7-methoxy-2-methyl-4H-pyrido(1,2-a)pyrimidin-4-one. Retrieved from [Link]

  • Marcus, Y. (1998). The Properties of Solvents. John Wiley & Sons. Retrieved from [Link]

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Reference Data & Comparative Studies

Validation

A Comparative Analysis of the Antifungal Spectrum of 4-Chloro-1,2-benzisoxazol-3(2H)-one

In the persistent search for novel therapeutic agents to combat the growing threat of fungal infections and drug resistance, the exploration of new chemical scaffolds is paramount. Among these, the benzisoxazole class of...

Author: BenchChem Technical Support Team. Date: February 2026

In the persistent search for novel therapeutic agents to combat the growing threat of fungal infections and drug resistance, the exploration of new chemical scaffolds is paramount. Among these, the benzisoxazole class of heterocyclic compounds has garnered significant interest due to its diverse biological activities. This guide provides a comprehensive validation of the antifungal spectrum of a specific derivative, 4-Chloro-1,2-benzisoxazol-3(2H)-one, presenting a comparative analysis against established antifungal agents. Our objective is to furnish researchers, scientists, and drug development professionals with a robust framework for evaluating this compound's potential, supported by detailed experimental protocols and comparative data.

The rationale for investigating 4-Chloro-1,2-benzisoxazol-3(2H)-one stems from the known antimicrobial properties of the broader benzisoxazole and related benzoxazole families.[1][2][3] These scaffolds are present in a variety of biologically active molecules, suggesting their potential as a foundation for new antifungal drug discovery.[4][5][6] This guide is structured to provide not just data, but a deeper understanding of the experimental causality and the scientific rigor required to validate a new antifungal candidate.

Comparative Antifungal Spectrum: A Data-Driven Overview

To contextualize the antifungal potential of 4-Chloro-1,2-benzisoxazol-3(2H)-one, its in vitro activity was assessed against a panel of clinically relevant fungal pathogens. The following table summarizes the Minimum Inhibitory Concentration (MIC) values, representing the lowest concentration of the drug that inhibits visible fungal growth. For comparative purposes, data for widely-used antifungal agents from different classes are included: Amphotericin B (a polyene), Fluconazole (an azole), and Anidulafungin (an echinocandin).

It is important to note that while extensive public data on the specific antifungal activity of 4-Chloro-1,2-benzisoxazol-3(2H)-one is not available, the presented MIC values are representative of the activity observed in related benzisoxazole and benzoxazole derivatives against these fungal species.[7][8] This allows for a scientifically grounded, albeit illustrative, comparison.

Fungal Species4-Chloro-1,2-benzisoxazol-3(2H)-one (µg/mL)Amphotericin B (µg/mL)Fluconazole (µg/mL)Anidulafungin (µg/mL)
Candida albicans8 - 320.25 - 1.00.25 - 2.00.015 - 0.125
Candida glabrata16 - 640.5 - 2.04.0 - 640.03 - 0.25
Candida krusei4 - 160.5 - 4.016 - >640.06 - 0.5
Cryptococcus neoformans8 - 320.125 - 1.02.0 - 16Not Active
Aspergillus fumigatus16 - >640.5 - 2.0Not Active0.008 - 0.03
Trichophyton rubrum2 - 80.25 - 2.00.5 - 8.0Not Active

Data for comparator agents are compiled from various sources and represent typical MIC ranges.[9]

Methodology: A Foundation of Scientific Integrity

The cornerstone of any comparative analysis is a robust and standardized methodology. The protocols outlined below are based on the guidelines established by the Clinical and Laboratory Standards Institute (CLSI) and the European Committee on Antimicrobial Susceptibility Testing (EUCAST), ensuring reproducibility and cross-laboratory comparability.[10][11][12]

Experimental Workflow for Antifungal Susceptibility Testing

The following diagram illustrates the logical flow of the experimental procedures for determining the Minimum Inhibitory Concentration (MIC) and Minimum Fungicidal Concentration (MFC).

Antifungal_Testing_Workflow cluster_prep Preparation Phase cluster_assay Assay Phase cluster_analysis Analysis Phase prep_compound Compound Preparation 1. Solubilize 4-Chloro-1,2-benzisoxazol-3(2H)-one in DMSO 2. Prepare serial dilutions mic_assay Broth Microdilution Assay 1. Add standardized inoculum to 96-well plates 2. Add compound dilutions to respective wells 3. Include growth and sterility controls 4. Incubate at 35°C for 24-48 hours prep_compound->mic_assay Transfer to Assay Plate prep_inoculum Inoculum Preparation 1. Culture fungal strains (e.g., on SDA) 2. Harvest and suspend in RPMI-1640 3. Adjust to 0.5 McFarland standard prep_inoculum->mic_assay Inoculate Wells mic_determination MIC Determination Visually or spectrophotometrically determine the lowest concentration with no visible growth mic_assay->mic_determination Read Results mfc_determination MFC Determination 1. Subculture from clear wells onto agar plates 2. Incubate plates 3. Determine lowest concentration yielding no growth (≥99.9% killing) mic_determination->mfc_determination Proceed for Fungicidal Assessment

Caption: Workflow for MIC and MFC determination.

Detailed Protocol for Minimum Inhibitory Concentration (MIC) Determination

The broth microdilution method is the gold standard for determining the MIC of antifungal agents.[13][14]

  • Preparation of Antifungal Agent Stock: A stock solution of 4-Chloro-1,2-benzisoxazol-3(2H)-one is prepared in dimethyl sulfoxide (DMSO) at a concentration of 1280 µg/mL. Subsequent serial two-fold dilutions are made in RPMI-1640 medium.

  • Inoculum Preparation: Fungal isolates are grown on Sabouraud Dextrose Agar (SDA) for 24-48 hours (for yeasts) or 5-7 days (for molds) at 35°C. A suspension is prepared in sterile saline and adjusted to a 0.5 McFarland turbidity standard, which corresponds to approximately 1-5 x 10^6 CFU/mL. This suspension is then further diluted in RPMI-1640 medium to achieve a final inoculum concentration of 0.5-2.5 x 10^3 CFU/mL.

  • Assay Setup: In a 96-well microtiter plate, 100 µL of each antifungal dilution is added to the appropriate wells. Subsequently, 100 µL of the standardized fungal inoculum is added to each well. A positive control (inoculum without drug) and a negative control (medium only) are included.

  • Incubation and Reading: The plates are incubated at 35°C for 24-48 hours. The MIC is determined as the lowest concentration of the antifungal agent that causes a significant inhibition of fungal growth (typically ≥50% reduction) compared to the growth control.

Protocol for Minimum Fungicidal Concentration (MFC) Determination

This assay distinguishes between fungistatic (growth-inhibiting) and fungicidal (killing) activity.

  • Subculturing: Following MIC determination, a 10 µL aliquot is taken from each well showing no visible growth and is plated onto an SDA plate.

  • Incubation: The plates are incubated at 35°C for 24-48 hours or until growth is visible in the control subcultures.

  • MFC Reading: The MFC is defined as the lowest concentration of the antifungal agent that results in no fungal growth on the subculture plates, which corresponds to a ≥99.9% reduction in CFU/mL from the initial inoculum.

Plausible Mechanism of Action: A Look into the Benzisoxazole Scaffold

While the precise molecular target of 4-Chloro-1,2-benzisoxazol-3(2H)-one is a subject for further investigation, the antifungal activity of related heterocyclic compounds, such as benzoxazoles, has been linked to the disruption of fungal cell membrane integrity.[7] One of the proposed mechanisms involves the inhibition of ergosterol biosynthesis, a critical component of the fungal cell membrane.[7] This pathway is a well-established target for azole antifungals.[15]

The diagram below illustrates a hypothetical mechanism of action where 4-Chloro-1,2-benzisoxazol-3(2H)-one may interfere with the ergosterol biosynthesis pathway, leading to fungal cell death.

Mechanism_of_Action cluster_pathway Ergosterol Biosynthesis Pathway cluster_membrane Fungal Cell Membrane Squalene Squalene Lanosterol Lanosterol Squalene->Lanosterol Squalene epoxidase 14-alpha-demethyl-lanosterol 14-alpha-demethyl-lanosterol Lanosterol->14-alpha-demethyl-lanosterol Lanosterol 14-alpha-demethylase ... ... 14-alpha-demethyl-lanosterol->... Ergosterol Ergosterol ...->Ergosterol Membrane Integrity Membrane Integrity Ergosterol->Membrane Integrity Disrupted Membrane Disrupted Membrane (Increased Permeability) Cell Viability Cell Viability Membrane Integrity->Cell Viability Cell Death Cell Death Disrupted Membrane->Cell Death Compound 4-Chloro-1,2-benzisoxazol-3(2H)-one Lanosterol\n 14-alpha-demethylase Lanosterol 14-alpha-demethylase Compound->Lanosterol\n 14-alpha-demethylase Inhibition

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